Cas no 174899-86-6 (1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide)

• Product Name: 1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide
• CAS No: 174899-86-6
• MF: C₈H₁₁F₆N₃O₅S₂
• MW: 407.310460329056
• MDL: MFCD09038874
• CID: 906225
• PubChem ID: 354335784
• Update Time: 2025-11-02

1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-3-methylimidazolium bis(trifluoromethylsulfonyl)imide
• 1-(2’-HYDROXYLETHYL)-3-METHYLIMIDAZOLIUM BIS((TRIFLUOROMETHYL)SULFONYL)IMIDE
• 3-(2-Hydroxyethyl)-1-methylimidazolium bis(trifluoromethanesulfonyl)imide
• 3-(2-Hydroxyethyl)-1-methyl-1H-imidazolium salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide
• HOEtMIMNTF2
• [HOEMIM]TFMS
• 1-(2-Hydroxyethyl) -3-methylimidazolium Trifluoromethanesulfonate
• 1-Hydroxyethyl-3-MethyliMidazoliuM bis(trifluoroMethylsulfonyl)iMide
• 1-(2-Hydroxyethyl)-3-methylimidazolium bis(trifluoromethanesulfonyl)imide
• 1-(2'-hydroxylethyl)-3-methylimidazolium bis((trifluoromethyl)sulfonyl)imide
• 1-(2 inverted exclamation mark -hydroxylethyl)-3-methylimidazolium bis((trifluoromethyl)sulfonyl)imide
• GIIZYNGNGTZORC-UHFFFAOYSA-N
• NSC747122
• 1-Ethanol-3-methylimidazolium bis(trifluoromethanesulfonyl)imide
• 1-(2-hydroxyethyl)-3-methylimidazolium bis(trifluoromethanesulfonyl)amide
• 1
• 1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide

• MDL： MFCD09038874
• Inchi： 1S/C6H11N2O.C2F6NO4S2/c1-7-2-3-8(6-7)4-5-9;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h2-3,6,9H,4-5H2,1H3;/q+1;-1
• InChI Key： GIIZYNGNGTZORC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.OCCN1C=C[N+](C)=C1

Computed Properties

• Exact Mass: 407.00400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 461
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.57
• PSA: 114.08000
• LogP: 2.52580
• λmax: 473(lit.)

1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide

1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide (CAS 174899-86-6): A Versatile Ionic Liquid for Modern Applications

1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide, with CAS number 174899-86-6, is a highly specialized ionic liquid that has gained significant attention in both academic and industrial research. This compound belongs to the family of imidazolium-based ionic liquids, known for their unique physicochemical properties, such as low volatility, high thermal stability, and excellent solubility. The presence of the hydroxyethyl group and the bis(trifluoromethanesulfonyl)imide anion further enhances its versatility, making it suitable for a wide range of applications, from energy storage to green chemistry.

The growing interest in sustainable solvents and green chemistry has propelled the demand for 1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide. Researchers and industries are increasingly focusing on reducing environmental impact, and this ionic liquid offers a promising alternative to traditional volatile organic compounds (VOCs). Its low vapor pressure and non-flammability make it an attractive choice for applications where safety and environmental concerns are paramount.

One of the most notable applications of CAS 174899-86-6 is in the field of energy storage, particularly in lithium-ion batteries and supercapacitors. The compound's high ionic conductivity and electrochemical stability make it an ideal candidate for electrolytes. With the global push towards renewable energy and electric vehicles, the demand for high-performance energy storage solutions has never been higher. This imidazolium-based ionic liquid is at the forefront of innovation, enabling safer and more efficient battery technologies.

Another area where 1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide shines is in catalysis and chemical synthesis. Its ability to dissolve a wide range of organic and inorganic materials makes it a valuable solvent for catalytic reactions. Moreover, its hydroxyethyl functional group allows for tunable properties, enabling researchers to tailor its behavior for specific reactions. This adaptability is particularly useful in pharmaceutical and fine chemical industries, where precision and efficiency are critical.

The bis(trifluoromethanesulfonyl)imide anion in this compound contributes to its exceptional thermal stability and chemical inertness, which are essential for high-temperature applications. Industries such as aerospace and electronics benefit from these properties, as they require materials that can withstand extreme conditions without degrading. Additionally, the compound's hydrophobic nature makes it suitable for applications involving moisture-sensitive processes.

In the realm of academic research, CAS 174899-86-6 is frequently studied for its potential in nanotechnology and material science. Its unique interactions with nanoparticles and polymers open up new possibilities for designing advanced materials with tailored properties. Researchers are also exploring its role in CO2 capture, a topic of immense interest given the global focus on reducing carbon emissions. The compound's ability to selectively absorb CO2 could make it a key player in future carbon capture and storage technologies.

The market for ionic liquids like 1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide is expected to grow significantly in the coming years, driven by advancements in green chemistry and sustainable technologies. Companies are investing heavily in R&D to explore new applications and improve production processes. As regulatory pressures increase and industries seek safer alternatives, the demand for high-quality imidazolium-based ionic liquids will continue to rise.

For those looking to source CAS 174899-86-6, it is essential to choose reputable suppliers who can provide high-purity products with detailed technical specifications. The compound's performance in specific applications often depends on its purity and consistency, making quality control a critical factor. Additionally, researchers and manufacturers should stay updated on the latest studies and patents involving this ionic liquid, as new discoveries are continually expanding its potential uses.

In summary, 1-(2-Hydroxyethyl)-3-methylimidazolium Bis(trifluoromethanesulfonyl)imide (CAS 174899-86-6) is a multifaceted ionic liquid with applications spanning energy storage, catalysis, material science, and more. Its unique combination of properties, including thermal stability, low volatility, and tunable solubility, positions it as a valuable tool in modern chemistry and industry. As the world moves towards more sustainable and efficient technologies, this compound is poised to play a pivotal role in shaping the future of science and innovation.